Cas no 813424-08-7 (N,N-dimethyl-5-nitro-1,3-benzothiazol-2-amine)

• Product name: N,N-dimethyl-5-nitro-1,3-benzothiazol-2-amine
• CAS No: 813424-08-7
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 2127302
• PubChem ID: 57837618

N,N-dimethyl-5-nitro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-nitro-1,3-benzothiazol-2-amine
• AEMOECHQKXYBMB-UHFFFAOYSA-N
• 813424-08-7
• SCHEMBL3595256
• DB-308813
• N,N-dimethyl-5-nitrobenzo[d]thiazol-2-amine

• Inchi： InChI=1S/C9H9N3O2S/c1-11(2)9-10-7-5-6(12(13)14)3-4-8(7)15-9/h3-5H,1-2H3
• InChI Key： AEMOECHQKXYBMB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 223.04154771Da
• Monoisotopic Mass: 223.04154771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.2Ų